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Compound of Interest

Compound Name: 4-Ethyldecane-3,3-diol

Cat. No.: B15414540 Get Quote

Technical Guide: 4-Ethyldecane-3,3-diol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide for 4-Ethyldecane-3,3-diol is a predictive document

based on established chemical principles and data from structurally analogous compounds.

Direct experimental data for this specific molecule is not readily available in the public domain,

which suggests it is a novel or uncommon compound. The CAS number 261731-66-2 has been

associated with this chemical structure, but detailed characterization is not published.

Chemical Identity and Properties
Based on IUPAC nomenclature rules, the name "4-Ethyldecane-3,3-diol" correctly describes

the structure. It features a ten-carbon (decane) backbone with two hydroxyl (-OH) groups on

the third carbon and an ethyl (-CH2CH3) group on the fourth carbon.

Table 1: Predicted Physicochemical Properties of 4-Ethyldecane-3,3-diol
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Property Predicted Value Notes

IUPAC Name 4-Ethyldecane-3,3-diol
Confirmed by nomenclature

rules.

CAS Number 261731-66-2
Associated with the structure,

but lacks detailed public data.

Molecular Formula C12H26O2
Calculated from the chemical

structure.

Molecular Weight 202.34 g/mol
Calculated from the molecular

formula.

Appearance
Colorless to white solid or

viscous liquid

Typical for long-chain aliphatic

diols.

Boiling Point > 200 °C (estimated)

Expected to be high due to

hydrogen bonding and

molecular weight.

Melting Point < 100 °C (estimated)
Dependent on crystalline

structure.

Solubility

Sparingly soluble in water;

Soluble in organic solvents

(e.g., ethanol, acetone)

The long alkyl chain reduces

water solubility, while the

hydroxyl groups provide some

polarity.

Stability

Potentially unstable; may exist

in equilibrium with the

corresponding ketone and

water.

Geminal diols are often not

isolable and can readily

dehydrate to form a ketone.

Proposed Synthesis
The most direct synthetic route to a geminal diol such as 4-Ethyldecane-3,3-diol is through the

hydration of the corresponding ketone, 4-ethyldecan-3-one. This reaction is typically reversible

and the equilibrium often favors the ketone. The reaction can be catalyzed by either acid or

base.
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Experimental Protocol: Synthesis of 4-Ethyldecane-3,3-
diol via Hydration of 4-Ethyldecan-3-one

Reaction Setup: To a solution of 4-ethyldecan-3-one (1 equivalent) in a suitable solvent (e.g.,

tetrahydrofuran), add an excess of water.

Catalysis:

Acid Catalysis: Add a catalytic amount of a strong acid (e.g., sulfuric acid or hydrochloric

acid).

Base Catalysis: Add a catalytic amount of a strong base (e.g., sodium hydroxide).

Reaction Conditions: Stir the mixture at room temperature. The reaction progress should be

monitored by a suitable analytical technique such as NMR spectroscopy to observe the

formation of the diol and the remaining ketone.

Work-up and Isolation: Due to the likely instability of the geminal diol, isolation may be

challenging. Removal of water will likely shift the equilibrium back to the ketone. If stable

enough, the product could be extracted into an organic solvent, dried over an anhydrous salt

(e.g., MgSO4), and the solvent removed under reduced pressure at a low temperature.
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Fig. 1: Proposed synthesis of 4-Ethyldecane-3,3-diol.
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Potential Signaling Pathways and Biological
Activities
There is no specific information on the biological activity or signaling pathway involvement of 4-
Ethyldecane-3,3-diol. However, based on the general properties of long-chain aliphatic diols,

some potential areas of interest for investigation in drug development could include:

Membrane Interactions: The amphiphilic nature of the molecule, with a long hydrophobic tail

and a polar diol head, suggests it could interact with cell membranes, potentially altering

their fluidity or permeability.

Enzyme Inhibition: Long-chain aliphatic molecules are known to sometimes act as inhibitors

for enzymes with hydrophobic binding pockets.

Antimicrobial Activity: Some long-chain alcohols and diols exhibit antimicrobial properties by

disrupting bacterial cell membranes.

Further research would be required to determine if 4-Ethyldecane-3,3-diol has any significant

biological activity.

Logical Workflow for Characterization
For a novel compound like 4-Ethyldecane-3,3-diol, a systematic characterization workflow

would be essential.
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Characterization Workflow for 4-Ethyldecane-3,3-diol
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Fig. 2: Logical workflow for the characterization of 4-Ethyldecane-3,3-diol.

Conclusion
4-Ethyldecane-3,3-diol is a structurally defined but largely uncharacterized molecule. This

guide provides a predictive overview of its properties and a plausible synthetic route based on

fundamental organic chemistry principles. A key challenge in working with this compound is its

potential instability as a geminal diol. For researchers and drug development professionals, the

synthesis and characterization of this and similar long-chain diols could open avenues for

exploring their potential interactions with biological membranes and enzymes. However, any

investigation must begin with a thorough confirmation of its synthesis and stability.

To cite this document: BenchChem. ["CAS number and IUPAC name for 4-Ethyldecane-3,3-
diol"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15414540#cas-number-and-iupac-name-for-4-
ethyldecane-3-3-diol]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15414540?utm_src=pdf-body-img
https://www.benchchem.com/product/b15414540?utm_src=pdf-body
https://www.benchchem.com/product/b15414540?utm_src=pdf-body
https://www.benchchem.com/product/b15414540#cas-number-and-iupac-name-for-4-ethyldecane-3-3-diol
https://www.benchchem.com/product/b15414540#cas-number-and-iupac-name-for-4-ethyldecane-3-3-diol
https://www.benchchem.com/product/b15414540#cas-number-and-iupac-name-for-4-ethyldecane-3-3-diol
https://www.benchchem.com/product/b15414540#cas-number-and-iupac-name-for-4-ethyldecane-3-3-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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